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Compound of Interest

Compound Name: [1,1'-Biphenyl]-3,4'-diol

CAS No.: 18855-13-5

Cat. No.: B168496

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biphenyl derivative, [1,1'-
Biphenyl]-3,4'-diol. The document elucidates its chemical identity, physicochemical properties,

detailed synthetic and purification protocols, and a review of its known and potential biological

activities. The content herein is structured to support advanced research and development

initiatives, offering both foundational knowledge and actionable experimental designs.

Nomenclature and Chemical Identity
[1,1'-Biphenyl]-3,4'-diol is an organic compound featuring a biphenyl core with hydroxyl

groups substituted at the 3 and 4' positions. Accurate identification is paramount for

consistency in research and procurement.

The IUPAC name for this compound is [1,1'-Biphenyl]-3,4'-diol.[1] A common synonym is 3-

(4-hydroxyphenyl)phenol.[2] It is crucial to distinguish this isomer from its more common

counterparts like 4,4'-dihydroxybiphenyl.

Table 1: Chemical Identifiers
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Identifier Value Source

IUPAC Name [1,1'-Biphenyl]-3,4'-diol EPA[1]

Synonym 3-(4-hydroxyphenyl)phenol PubChem[2]

CAS Number 18855-13-5 PubChem[2]

Molecular Formula C₁₂H₁₀O₂ PubChem[2]

Molecular Weight 186.21 g/mol PubChem[2]

InChIKey
BWBGEYQWIHXDKY-

UHFFFAOYSA-N
PubChem

Canonical SMILES
C1=CC(=CC(=C1)O)C2=CC=

C(C=C2)O
PubChem

Physicochemical and Spectroscopic Properties
The physicochemical properties of [1,1'-Biphenyl]-3,4'-diol are foundational to its application

in experimental settings, influencing solubility, reactivity, and analytical characterization. While

extensive experimental data for this specific isomer is not widely published, a combination of

reported values and computed properties provides a reliable profile.

Physicochemical Properties
Table 2: Physicochemical Data
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Property Value Notes Source

Appearance Solid (predicted)

Biphenyl derivatives

are typically crystalline

solids.

-

Melting Point 190 °C Experimental ChemicalBook[2]

Boiling Point 384.2 ± 25.0 °C Predicted ChemicalBook[2]

Water Solubility Low (predicted)
Similar to other

biphenyl diols.
-

Organic Solvent

Solubility

Soluble in methanol,

ethanol, ether,

acetone.

Based on solubility of

isomers like 4,4'-

biphenol.

Wikipedia[3]

logP (Octanol/Water) 2.9 Computed PubChem[2]

pKa Not Reported - -

Spectroscopic Analysis
Detailed experimental spectra for [1,1'-Biphenyl]-3,4'-diol are not readily available in public

databases. The following sections describe the expected spectral characteristics based on its

structure and data from analogous compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic

region (approx. δ 6.8-7.6 ppm). The protons on the two phenyl rings will exhibit distinct

chemical shifts and coupling patterns due to the asymmetric substitution. The phenolic

hydroxyl protons will appear as broad singlets, with their chemical shift being dependent on

the solvent and concentration.[4][5]

¹³C NMR: The carbon NMR spectrum will display 12 distinct signals for the aromatic carbons,

as the molecule is asymmetric. Carbons bearing hydroxyl groups will be shifted downfield

(approx. δ 150-160 ppm), while the carbon atoms at the biphenyl linkage will also show

characteristic shifts. The remaining aromatic carbons will resonate in the typical range of δ

115-145 ppm.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-hydroxyphenyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-hydroxyphenyl_phenol
https://www.researchgate.net/figure/H-NMR-a-and-13-C-NMR-b-spectra-of-diol-compound_fig3_262578825
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-hydroxyphenyl_phenol
https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://www.rsc.org/suppdata/ob/c4/c4ob02436b/c4ob02436b1.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C92886&Type=IR-SPEC&Index=1
https://www.rsc.org/suppdata/ob/c4/c4ob02436b/c4ob02436b1.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C92886&Type=IR-SPEC&Index=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.2.2. Infrared (IR) Spectroscopy
The IR spectrum provides key information about the functional groups present.[6][7][8][9]

O-H Stretching: A broad absorption band is expected in the region of 3200-3600 cm⁻¹ due to

the stretching vibration of the phenolic hydroxyl groups.

C-O Stretching: A strong band corresponding to the C-O stretching of the phenol group

should appear in the 1200-1260 cm⁻¹ region.

Aromatic C-H Stretching: Absorption bands above 3000 cm⁻¹ are characteristic of C-H

stretching in the aromatic rings.

Aromatic C=C Stretching: Multiple sharp bands in the 1450-1600 cm⁻¹ region will be present,

corresponding to the carbon-carbon double bond stretching within the phenyl rings.

Aromatic C-H Bending: Out-of-plane C-H bending vibrations will result in strong absorptions

in the 690-900 cm⁻¹ region, which can provide information about the substitution pattern of

the aromatic rings.

2.2.3. Mass Spectrometry (MS)
The electron ionization mass spectrum is expected to show a prominent molecular ion peak

(M⁺) at m/z = 186, corresponding to the molecular weight of the compound.[10][11][12]

Fragmentation patterns would likely involve the loss of hydroxyl groups and cleavage of the

biphenyl bond.

Synthesis and Purification Protocols
The synthesis of unsymmetrical biaryls like [1,1'-Biphenyl]-3,4'-diol is most effectively

achieved through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura

coupling. This method offers high functional group tolerance and generally proceeds under mild

conditions.

Synthetic Approach: Suzuki-Miyaura Cross-Coupling
The logical approach for synthesizing [1,1'-Biphenyl]-3,4'-diol involves the coupling of a

protected 3-hydroxyphenyl boronic acid with a protected 4-halophenol. Protecting the hydroxyl
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groups (e.g., as methoxy or silyl ethers) is crucial to prevent side reactions with the basic

conditions of the coupling reaction. This is followed by a deprotection step to yield the final diol.

Step 1: Protection

Step 2: Suzuki-Miyaura Coupling

Step 3: Deprotection

3-Bromophenol

1-Bromo-3-methoxybenzene

CH3I, K2CO3

4-Bromophenol

3-Methoxy-4'-hydroxybiphenyl
(Intermediate)

Pd(PPh3)4, Na2CO3
Toluene/Ethanol/H2O, 80°C

4-Bromophenylboronic acid
(Commercially available or from 4-bromophenol)

Pd(PPh3)4, Na2CO3
Toluene/Ethanol/H2O, 80°C

[1,1'-Biphenyl]-3,4'-diol
(Final Product)

BBr3, DCM, 0°C to RT

Click to download full resolution via product page

Caption: Synthetic workflow for [1,1'-Biphenyl]-3,4'-diol.

Detailed Experimental Protocol
This protocol is adapted from established procedures for Suzuki-Miyaura coupling reactions.

[13]

Materials and Reagents:
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1-Bromo-3-methoxybenzene

4-Hydroxyphenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Sodium Carbonate (Na₂CO₃)

Toluene

Ethanol

Degassed Water

Boron tribromide (BBr₃) in dichloromethane (DCM)

Ethyl acetate

Hexanes

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and inert atmosphere setup (Nitrogen or Argon)

Part 1: Suzuki-Miyaura Coupling

Reaction Setup: In a three-necked round-bottom flask equipped with a condenser and a

nitrogen inlet, combine 1-bromo-3-methoxybenzene (1.0 eq), 4-hydroxyphenylboronic acid

(1.2 eq), and sodium carbonate (2.0 eq).

Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.03 eq) to the flask.

Solvent Addition: Add a 4:1:1 mixture of toluene, ethanol, and degassed water.

Degassing: Purge the reaction mixture with nitrogen for 15-20 minutes to ensure an inert

atmosphere, which is critical for catalyst stability.

Reaction: Heat the mixture to reflux (approximately 80-90 °C) and stir vigorously. Monitor the

reaction progress using Thin Layer Chromatography (TLC). The reaction is typically
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complete within 4-12 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and

transfer to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Concentration: Filter off the drying agent and concentrate the organic phase under reduced

pressure to obtain the crude intermediate, 3-methoxy-4'-hydroxybiphenyl.

Part 2: Demethylation

Reaction Setup: Dissolve the crude intermediate in anhydrous dichloromethane (DCM) in a

flask under a nitrogen atmosphere and cool to 0 °C in an ice bath.

Reagent Addition: Slowly add a 1M solution of boron tribromide (BBr₃) in DCM (1.5 eq per

methoxy group) dropwise to the cooled solution.

Reaction: Allow the reaction to stir at 0 °C for one hour, then warm to room temperature and

stir for an additional 4-6 hours. Monitor the reaction by TLC.

Quenching: Carefully quench the reaction by slowly adding methanol at 0 °C, followed by

water.

Work-up: Extract the mixture with ethyl acetate. Wash the combined organic layers with

saturated sodium bicarbonate solution and then brine. Dry over anhydrous magnesium

sulfate.

Concentration: Filter and concentrate under reduced pressure to yield the crude [1,1'-
Biphenyl]-3,4'-diol.

Purification Protocol
Purification of the final product is essential to remove any unreacted starting materials, catalyst

residues, and byproducts.

Column Chromatography: The crude product can be purified by silica gel column

chromatography.[14] A solvent system of hexanes and ethyl acetate in a gradient elution is
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typically effective. The polarity of the eluent should be gradually increased to first elute non-

polar impurities, followed by the desired product.

Recrystallization: For further purification, recrystallization can be employed.[10][11] A

suitable solvent system must be determined empirically, but a mixture of a polar solvent (like

ethanol or acetone) and a non-polar solvent (like hexanes or water) is a good starting point.

The principle is to dissolve the compound in a minimum amount of hot solvent and allow it to

cool slowly, promoting the formation of pure crystals.

Biological Activity and Applications in Drug
Development
The biphenyl scaffold is a privileged structure in medicinal chemistry, found in numerous

biologically active compounds.[3] Biphenyl derivatives exhibit a wide range of pharmacological

activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer effects.

Potential as an Endocrine Disruptor
[1,1'-Biphenyl]-3,4'-diol has been identified as a potential endocrine-disrupting chemical

(EDC).[2] EDCs are exogenous substances that can interfere with the body's endocrine system

and may cause adverse developmental, reproductive, neurological, and immune effects. The

mechanism of action for many EDCs involves interaction with nuclear hormone receptors, such

as the estrogen receptor. The structural similarity of dihydroxybiphenyls to natural estrogens

allows them to potentially bind to these receptors, either mimicking or blocking the action of

endogenous hormones.
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[1,1'-Biphenyl]-3,4'-diol
(Potential EDC)

Nuclear Hormone Receptor
(e.g., Estrogen Receptor)

Binds to

Hormone Response Element
(on DNA)

Binds to

Target Gene Transcription

Regulates

Altered Cellular Response
(e.g., cell proliferation, protein synthesis)

Leads to

Click to download full resolution via product page

Caption: Generalized mechanism of endocrine disruption.

Applications in Medicinal Chemistry
While specific drug development programs centered on [1,1'-Biphenyl]-3,4'-diol are not widely

documented, its structural motif is of significant interest. The biphenyl core serves as a rigid
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scaffold that can be functionalized to orient substituents in a precise three-dimensional

arrangement for optimal interaction with biological targets.

Enzyme Inhibition: The phenolic hydroxyl groups can act as hydrogen bond donors and

acceptors, making them suitable for interacting with the active sites of enzymes. For

instance, some biphenyl derivatives have been investigated as inhibitors of calpain I, a

protease involved in various cellular processes.

Anticancer Research: The biphenyl structure is present in several compounds with

demonstrated anticancer activity. The ability of biphenyl derivatives to induce apoptosis and

inhibit cell proliferation makes them attractive candidates for oncology research.

Antioxidant Properties: Phenolic compounds are well-known for their antioxidant capabilities.

The hydroxyl groups on the biphenyl rings can donate a hydrogen atom to scavenge free

radicals, which are implicated in a variety of diseases.

Safety and Handling
Given the classification of [1,1'-Biphenyl]-3,4'-diol as a potential endocrine disruptor and the

general hazards associated with aromatic compounds, appropriate safety precautions must be

observed. Specific toxicological data for this isomer is limited; therefore, a conservative

approach based on data from related compounds is warranted.

Table 3: Hazard and Safety Information
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Hazard Category Description Precautionary Measures

Acute Toxicity

May be harmful if swallowed,

inhaled, or absorbed through

the skin.

Avoid ingestion, inhalation of

dust, and contact with skin.

Skin/Eye Irritation

Expected to be an irritant to

the skin and eyes based on

data for similar compounds.

Wear protective gloves, safety

glasses, and a lab coat.

Respiratory Irritation
Dust may cause respiratory

tract irritation.

Handle in a well-ventilated

area or a fume hood.

Chronic Exposure

Potential endocrine disruptor.

Long-term effects are not well-

characterized.

Minimize exposure through

engineering controls and

appropriate personal protective

equipment.

Environmental Hazard
Biphenyls can be persistent in

the environment.

Dispose of waste in

accordance with local, state,

and federal regulations.

Handling and Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and

a lab coat when handling.

Conclusion
[1,1'-Biphenyl]-3,4'-diol is a structurally interesting organic molecule with potential

applications in materials science and medicinal chemistry. While comprehensive experimental

data for this specific isomer is not as prevalent as for its symmetric counterparts, established

synthetic methodologies, particularly the Suzuki-Miyaura coupling, provide a clear path for its

preparation. Its classification as a potential endocrine disruptor warrants careful handling and

further investigation into its biological mechanism of action. This guide serves as a foundational
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resource for researchers, providing the necessary information to safely handle, synthesize, and

explore the properties and applications of this compound.

References
Supporting Information for (Paper Title not provided). (n.d.).
PubChem. (n.d.). [1,1'-Biphenyl]-4,4'-diol, 3,3'-dimethyl-. National Center for Biotechnology
Information.
PubChem. (n.d.). [1,1'-Biphenyl]-3,4'-diol. National Center for Biotechnology Information.
BenchChem. (2025). Application Note and Protocol for the Synthesis of 4'-Methoxy[1,1'-
biphenyl]-2,5-diol via Suzuki Coupling.
BenchChem. (n.d.). [1,1'-Biphenyl]-3,3'-diol | 612-76-0.
PubChem. (n.d.). 3-(4-hydroxyphenyl)phenol. National Center for Biotechnology Information.
PubChem. (n.d.). 3,3',5,5'-Tetramethoxy(1,1'-biphenyl)-4,4'-diol. National Center for
Biotechnology Information.
Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra.
NIST. (n.d.). [1,1'-Biphenyl]-4,4'-diol. NIST Chemistry WebBook.
Cheméo. (n.d.). Chemical Properties of [1,1'-Biphenyl]-3,3'-diol (CAS 612-76-0).
Spencer, J., et al. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the
Boronate Coupling Partner. Journal of Organic Chemistry.
Recrystallization1. (n.d.).
ResearchGate. (2025). How to Purify an organic compound via recrystallization or
reprecipitation?.
Recrystallization and Crystallization. (n.d.).
SpectraBase. (n.d.). [1,1'-Biphenyl]-4-ol, 3,3'-dimethoxy-.
Jain, Z. J., & Gide, P. S. (2013). Biphenyls and their derivatives as synthetically and
pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry.
IEH Consulting. (n.d.). Chemicals purported to be endocrine disrupters.
Studylib. (n.d.). Biphenyl Purification: Chromatography Lab.
Raig, P., Beschorner, J., & Ammon, R. (1976). [Comparative Studies in Vivo and in Vitro on
the Formation of Phenolic Biphenyl Metabolites in Various Animal Species (Author's Transl)].
Arzneimittelforschung.
NIST. (n.d.). [1,1'-Biphenyl]-2,2'-diol. NIST Chemistry WebBook.
PubChemLite. (n.d.). [1,1'-biphenyl]-3,4-diol (C12H10O2).
ChemicalBook. (n.d.). Biphenyl(92-52-4) IR Spectrum.
PubChemLite. (n.d.). [1,1'-biphenyl]-3,4'-diol (C12H10O2).
NIST. (n.d.). [1,1'-Biphenyl]-4,4'-diol Gas Chromatography. NIST Chemistry WebBook.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Australian Government Department of Climate Change, Energy, the Environment and Water.
(2022). Biphenyl (1,1-biphenyl).
Arulmani, R., & Rajalakshmi, R. (n.d.). Biological deeds of Biphenyl derivatives - A short
Review. International Journal for Scientific Research & Development.
Eurofins Scientific. (2025). Toxicology Studies.
EMU Physics Department. (2023). Purification of Organic Compounds: from Crude Product
to Purity.
Al-Masoudi, N. A., & Ali, A. H. (2012). Applied Suzuki cross-coupling reaction for syntheses
of biologically active compounds. Current Organic Chemistry.
Meeker, J. D., & Ferguson, K. K. (2014). Endocrine-Disrupting Chemicals & Reproductive
Health. Obstetrics and gynecology clinics of North America.
Chauhan, M. H., & Solanki, N. L. (2022). Synthesis and Biological Evaluation of Biphenyl
Derivatives of Hydrazine via Palladium Catalyzed Suzuki-Miyaura Coupling Reaction. Asian
Journal of Organic & Medicinal Chemistry.
U.S. Environmental Protection Agency. (n.d.). [1,1'-Biphenyl]-3,4'-diol - Substance Details.
NIST. (n.d.). [1,1'-Biphenyl]-4,4'-diol Infrared Spectrum. NIST Chemistry WebBook.
NIST. (n.d.). [1,1'-Biphenyl]-4,4'-diol Mass Spectrum. NIST Chemistry WebBook.
Alfa Chemistry. (n.d.). CAS 68334-50-9 [1,1'-Biphenyl]diol.
El-Sayed, M. A., et al. (2023). A fruitful century for the scalable synthesis and reactions of
biphenyl derivatives: applications and biological aspects. RSC Advances.
Diamanti-Kandarakis, E., et al. (2021). Endocrine Disruptor Chemicals. Endotext.
European Parliament. (2019). Endocrine Disruptors: from Scientific Evidence to Human
Health Protection.
Beletskaya, I. P., & Cheprakov, A. V. (2014).
Sari, Y., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material.
Indonesian Journal of Science & Technology.
Agilent. (n.d.). FTIR SPECTROSCOPY REFERENCE GUIDE.
Montero, A., et al. (2004). Studies on aromatic compounds: inhibition of calpain I by biphenyl
derivatives and peptide-biphenyl hybrids. Bioorganic & Medicinal Chemistry Letters.
Goudou, N., et al. (2025). Synthesis and Biological Evaluation of a New Biphenyl-Based
Organogold(III) Complex with In Vitro and In Vivo Anticancer Activity. Journal of Medicinal
Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b168496/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-biphenyl-3-4-diol
https://www.benchchem.com/product/b168496?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. [1,1'-biphenyl]-3,4'-diol | 18855-13-5 [amp.chemicalbook.com]

2. [1,1'-Biphenyl]-3,4'-diol | C12H10O2 | CID 87829 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. rsc.org [rsc.org]

5. [1,1'-Biphenyl]-4,4'-diol [webbook.nist.gov]

6. researchgate.net [researchgate.net]

7. [1,1'-Biphenyl]-2,2'-diol [webbook.nist.gov]

8. Biphenyl(92-52-4) IR Spectrum [m.chemicalbook.com]

9. [1,1'-Biphenyl]-3,3'-diol [webbook.nist.gov]

10. [1,1'-Biphenyl]-4,4'-diol [webbook.nist.gov]

11. [1,1'-Biphenyl]-4,4'-diol, 3,3'-dimethoxy- [webbook.nist.gov]

12. CAS Common Chemistry [commonchemistry.cas.org]

13. organicchemistrydata.org [organicchemistrydata.org]

14. 1,1'-Biphenyl, 3,4-diethyl- [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to [1,1'-Biphenyl]-3,4'-diol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168496/docs#an-in-depth-technical-guide-to-1-1-
biphenyl-3-4-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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